4,5-dimethyl-2-[(4-methylbenzoyl)amino]-3-thiophenecarboxylic acid

• IUPAC Name: 4,5-dimethyl-2-[(4-methylbenzoyl)amino]thiophene-3-carboxylic acid
• InChI: InChI=1S/C15H15NO3S/c1-8-4-6-11(7-5-8)13(17)16-14-12(15(18)19)9(2)10(3)20-14/h4-7H,1-3H3,(H,16,17)(H,18,19)
• InChI Key: FZTKIQAPFPFYGX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC2=C(C(=C(S2)C)C)C(=O)O
• Molecular Formula: C15H15NO3S
• Molecular Weight: 289.4 g/mol

Description

4,5-dimethyl-2-[(4-methylbenzoyl)amino]-3-thiophenecarboxylic acid, also known as DMPT, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. DMPT is a thiophene derivative that has a unique chemical structure, which makes it a promising candidate for research in different areas such as agriculture, medicine, and biotechnology.

Mechanism of Action

4,5-dimethyl-2-[(4-methylbenzoyl)amino]-3-thiophenecarboxylic acid exerts its effects through the activation of the mammalian target of rapamycin (mTOR) pathway. The mTOR pathway is a crucial signaling pathway that regulates cell growth, proliferation, and survival. 4,5-dimethyl-2-[(4-methylbenzoyl)amino]-3-thiophenecarboxylic acid has been shown to activate the mTOR pathway, leading to an increase in protein synthesis and cell growth.
Biochemical and Physiological Effects:
4,5-dimethyl-2-[(4-methylbenzoyl)amino]-3-thiophenecarboxylic acid has been shown to have various biochemical and physiological effects. In livestock, 4,5-dimethyl-2-[(4-methylbenzoyl)amino]-3-thiophenecarboxylic acid has been shown to increase the growth rate and feed intake of fish and shrimp. 4,5-dimethyl-2-[(4-methylbenzoyl)amino]-3-thiophenecarboxylic acid has also been shown to improve the quality of meat and milk in livestock.
In medicine, 4,5-dimethyl-2-[(4-methylbenzoyl)amino]-3-thiophenecarboxylic acid has been shown to have anti-inflammatory and anti-cancer properties. 4,5-dimethyl-2-[(4-methylbenzoyl)amino]-3-thiophenecarboxylic acid has been shown to inhibit the growth and proliferation of cancer cells, leading to a reduction in tumor size.

Advantages and Limitations for Lab Experiments

4,5-dimethyl-2-[(4-methylbenzoyl)amino]-3-thiophenecarboxylic acid has several advantages and limitations for lab experiments. One advantage is that 4,5-dimethyl-2-[(4-methylbenzoyl)amino]-3-thiophenecarboxylic acid has a unique chemical structure that makes it a promising candidate for research in various fields. Another advantage is that 4,5-dimethyl-2-[(4-methylbenzoyl)amino]-3-thiophenecarboxylic acid is relatively easy to synthesize, making it readily available for research purposes.
One limitation of 4,5-dimethyl-2-[(4-methylbenzoyl)amino]-3-thiophenecarboxylic acid is that it has not been extensively studied for its potential side effects, particularly in humans. Another limitation is that 4,5-dimethyl-2-[(4-methylbenzoyl)amino]-3-thiophenecarboxylic acid may not be suitable for use in all types of research, as its effects may vary depending on the specific experimental conditions.

Future Directions

There are several future directions for research on 4,5-dimethyl-2-[(4-methylbenzoyl)amino]-3-thiophenecarboxylic acid. One direction is to study the potential side effects of 4,5-dimethyl-2-[(4-methylbenzoyl)amino]-3-thiophenecarboxylic acid in humans, particularly in the context of its use as a therapeutic agent for cancer. Another direction is to investigate the potential use of 4,5-dimethyl-2-[(4-methylbenzoyl)amino]-3-thiophenecarboxylic acid as a feed additive in livestock to improve the quality of meat and milk.
Other future directions include studying the potential use of 4,5-dimethyl-2-[(4-methylbenzoyl)amino]-3-thiophenecarboxylic acid in other areas of research, such as biotechnology and environmental science. 4,5-dimethyl-2-[(4-methylbenzoyl)amino]-3-thiophenecarboxylic acid has the potential to be used in various applications, and further research is needed to explore its full potential.

Synthesis Methods

4,5-dimethyl-2-[(4-methylbenzoyl)amino]-3-thiophenecarboxylic acid can be synthesized through various methods, including the reaction of 4-methylbenzoyl chloride with 3-thiophenecarboxylic acid followed by the reaction with dimethylamine. Another method involves the reaction of 4-methylbenzoic acid with thionyl chloride, followed by the reaction with 3-amino-2,4-dimethylthiophene and dimethylamine. 4,5-dimethyl-2-[(4-methylbenzoyl)amino]-3-thiophenecarboxylic acid can also be synthesized through other methods such as the reaction of 3-thiophenecarboxylic acid with 4-methylbenzoyl isocyanate followed by the reaction with dimethylamine.

Scientific Research Applications

4,5-dimethyl-2-[(4-methylbenzoyl)amino]-3-thiophenecarboxylic acid has been extensively studied for its potential applications in various fields of research. In agriculture, 4,5-dimethyl-2-[(4-methylbenzoyl)amino]-3-thiophenecarboxylic acid has been shown to increase the growth rate and feed intake of livestock, particularly in fish and shrimp. 4,5-dimethyl-2-[(4-methylbenzoyl)amino]-3-thiophenecarboxylic acid has also been studied for its potential use as a feed additive to improve the quality of meat and milk in livestock.
In medicine, 4,5-dimethyl-2-[(4-methylbenzoyl)amino]-3-thiophenecarboxylic acid has been shown to have anti-inflammatory and anti-cancer properties. 4,5-dimethyl-2-[(4-methylbenzoyl)amino]-3-thiophenecarboxylic acid has been studied for its potential use as a therapeutic agent in the treatment of various types of cancer, including breast cancer, lung cancer, and prostate cancer.